
Assessing p300/CBP Inhibition with (R,R)-CPI-
1612: Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: (R,R)-CPI-1612

Cat. No.: B15587985

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The highly homologous histone acetyltransferases (HATs) CREB-binding protein (CBP) and

E1A binding protein p300 (EP300) are critical transcriptional co-activators that play a central

role in regulating gene expression. By acetylating histone proteins, CBP/p300 facilitate a more

open chromatin structure, making it accessible for transcription. Beyond histones, they also

acetylate numerous non-histone proteins, thereby influencing a wide array of cellular processes

including proliferation, differentiation, and DNA repair. Dysregulation of CBP/p300 activity is

implicated in various diseases, most notably cancer, making them attractive therapeutic targets.

(R,R)-CPI-1612 is a potent and selective, orally active inhibitor of the HAT activity of p300/CBP.

This document provides detailed application notes and protocols for assessing the inhibitory

activity of (R,R)-CPI-1612 and other p300/CBP inhibitors.

Data Presentation: (R,R)-CPI-1612 Inhibitory Activity
The following tables summarize the quantitative data for CPI-1612, the racemic mixture

containing the active (R,R)-enantiomer.
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Table 1: Biochemical Inhibitory Activity of

CPI-1612

Target IC₅₀ (nM)

EP300 HAT 8.1

Full-length EP300 <0.5

Full-length CBP 2.9

Table 2: Cellular and In Vivo Activity of CPI-

1612

Assay IC₅₀ / Effect

JEKO-1 Cell Proliferation (GI₅₀) <7.9 nM

H3K18Ac MSD 14 nM

Tumor Growth Inhibition (TGI) in JEKO-1

Xenograft
67% at 0.5 mg/kg (oral, twice daily)

Table 3: Selectivity and Off-Target Activity of

CPI-1612

Target IC₅₀ (µM)

hERG 10.4

CYP2C8 1.9

CYP2C19 2.7

Other HATs (Tip60, HAT1, PCAF, MYST2,

MYST3, MYST4, GCN5L2)
No significant activity

Signaling Pathways and Experimental Workflows
p300/CBP Signaling Pathway
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p300 and CBP act as central nodes in various signaling pathways by co-activating a multitude

of transcription factors. Their HAT activity is crucial for the transcriptional activation of target

genes involved in cell proliferation, survival, and differentiation.

To cite this document: BenchChem. [Assessing p300/CBP Inhibition with (R,R)-CPI-1612:
Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15587985/docs#assessing-p300-cbp-inhibition-with-
r-r-cpi-1612-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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